Cas no 1804492-11-2 (Methyl 2-chloro-5-(difluoromethyl)-3-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-5-(difluoromethyl)-3-methylpyridine-4-carboxylate
• CAS No: 1804492-11-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4808523
• Update Time: 2023-08-18

Methyl 2-chloro-5-(difluoromethyl)-3-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(difluoromethyl)-3-methylpyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(9(14)15-2)5(8(11)12)3-13-7(4)10/h3,8H,1-2H3
• InChI Key： OTQZQUWENXMKSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(=O)OC)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2